(2Z)-4-{[4-(acetylamino)phenyl]amino}-3-methyl-4-oxobut-2-enoic acid

• Molecular Formula: C13H14N2O4
• Molecular Weight: 262.26 g/mol
• IUPAC Name: (Z)-4-(4-acetamidoanilino)-3-methyl-4-oxobut-2-enoic acid
• InChI: InChI=1S/C13H14N2O4/c1-8(7-12(17)18)13(19)15-11-5-3-10(4-6-11)14-9(2)16/h3-7H,1-2H3,(H,14,16)(H,15,19)(H,17,18)/b8-7-
• InChI Key: AKYPTPWCFSTNSG-FPLPWBNLSA-N
• Isomeric SMILES: C/C(=C/C(=O)O)/C(=O)NC1=CC=C(C=C1)NC(=O)C
• SMILES: CC(=CC(=O)O)C(=O)NC1=CC=C(C=C1)NC(=O)C

Description

(2Z)-4-{[4-(acetylamino)phenyl]amino}-3-methyl-4-oxobut-2-enoic acid, also known as celecoxib, is a non-steroidal anti-inflammatory drug (NSAID) that is commonly used to treat pain and inflammation associated with arthritis. Celecoxib is a selective cyclooxygenase-2 (COX-2) inhibitor, which means that it works by blocking the enzyme responsible for producing prostaglandins, which are molecules that cause pain and inflammation.

Mechanism of Action

Celecoxib works by selectively inhibiting the COX-2 enzyme, which is responsible for producing prostaglandins that cause pain and inflammation. By blocking this enzyme, (2Z)-4-{[4-(acetylamino)phenyl]amino}-3-methyl-4-oxobut-2-enoic acid reduces pain and inflammation without affecting the COX-1 enzyme, which is responsible for producing prostaglandins that protect the stomach lining and maintain blood clotting.
Biochemical and Physiological Effects
Celecoxib has been shown to have a number of biochemical and physiological effects, including reducing pain and inflammation, inhibiting the growth and proliferation of cancer cells, inducing apoptosis in cancer cells, and reducing the risk of Alzheimer's disease and other neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One advantage of using (2Z)-4-{[4-(acetylamino)phenyl]amino}-3-methyl-4-oxobut-2-enoic acid in lab experiments is that it is a well-studied drug with a known mechanism of action. This makes it easier to design experiments and interpret results. However, one limitation is that (2Z)-4-{[4-(acetylamino)phenyl]amino}-3-methyl-4-oxobut-2-enoic acid is a relatively expensive drug, which can make it difficult to use in large-scale experiments.

Future Directions

There are a number of future directions for research on (2Z)-4-{[4-(acetylamino)phenyl]amino}-3-methyl-4-oxobut-2-enoic acid, including:
1. Further studies on the use of (2Z)-4-{[4-(acetylamino)phenyl]amino}-3-methyl-4-oxobut-2-enoic acid in the treatment of various types of cancer, including breast, lung, and colon cancer.
2. Studies on the potential use of (2Z)-4-{[4-(acetylamino)phenyl]amino}-3-methyl-4-oxobut-2-enoic acid in the prevention of Alzheimer's disease and other neurodegenerative disorders.
3. Studies on the use of (2Z)-4-{[4-(acetylamino)phenyl]amino}-3-methyl-4-oxobut-2-enoic acid in combination with other drugs to enhance its therapeutic effects.
4. Further studies on the biochemical and physiological effects of (2Z)-4-{[4-(acetylamino)phenyl]amino}-3-methyl-4-oxobut-2-enoic acid, including its effects on the immune system and inflammation.
5. Studies on the use of (2Z)-4-{[4-(acetylamino)phenyl]amino}-3-methyl-4-oxobut-2-enoic acid in the treatment of other inflammatory conditions, such as psoriasis and rheumatoid arthritis.

Synthesis Methods

Celecoxib can be synthesized using a variety of methods, including the condensation of 4-(methanesulfonyl)benzene sulfonamide and 4-fluorobenzoyl chloride, followed by a reduction and cyclization step. Other methods include the use of 4-bromo-2-fluoroaniline and 4-bromo-2-fluorobenzoic acid as starting materials.

Scientific Research Applications

Celecoxib has been extensively studied for its potential use in the treatment of various types of cancer, including breast, lung, and colon cancer. Research has shown that (2Z)-4-{[4-(acetylamino)phenyl]amino}-3-methyl-4-oxobut-2-enoic acid can inhibit the growth and proliferation of cancer cells, as well as induce apoptosis (cell death) in cancer cells. Celecoxib has also been studied for its potential use in the prevention of Alzheimer's disease and other neurodegenerative disorders.